Cas no 57054-88-3 (4-Pyrimidinamine, 5-bromo-2-chloro-N,N-diethyl-)

4-Pyrimidinamine, 5-bromo-2-chloro-N,N-diethyl- structure
57054-88-3 structure
Product Name:4-Pyrimidinamine, 5-bromo-2-chloro-N,N-diethyl-
CAS No:57054-88-3
MF:C8H11BrClN3
MW:264.5500395298
CID:346756
PubChem ID:15620525
Update Time:2025-04-19

4-Pyrimidinamine, 5-bromo-2-chloro-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, 5-bromo-2-chloro-N,N-diethyl-
    • 5-bromo-2-chloro-N,N-diethylpyrimidin-4-amine
    • DTXSID20575881
    • AKOS017342199
    • SCHEMBL13649069
    • 57054-88-3
    • Inchi: 1S/C8H11BrClN3/c1-3-13(4-2)7-6(9)5-11-8(10)12-7/h5H,3-4H2,1-2H3
    • InChI Key: HLTVDIWJSHPQLF-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(N=C1N(CC)CC)Cl

Computed Properties

  • Exact Mass: 262.98263
  • Monoisotopic Mass: 262.98249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29Ų

Experimental Properties

  • PSA: 29.02
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